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Compound of Interest

Compound Name: Calcium Green 1AM

Cat. No.: B593704 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the safe handling of Calcium Green-1 AM is paramount. This fluorescent calcium

indicator, while a powerful tool in cellular analysis, requires stringent adherence to safety

protocols to mitigate potential hazards. This guide provides essential, immediate safety and

logistical information, including operational and disposal plans, to ensure the safe and effective

use of this reagent.

Personal Protective Equipment (PPE)
The appropriate personal protective equipment (PPE) must be worn at all times when handling

Calcium Green-1 AM to prevent skin and eye contact, inhalation, and ingestion. The following

table summarizes the required PPE.
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PPE Category Item
Specifications and
Protocol

Hand Protection Chemical-resistant gloves

Wear nitrile or neoprene

gloves. Always use double

gloves when handling the

concentrated stock solution.

Eye Protection Safety goggles

Use splash-proof and dust-

proof safety goggles to protect

against accidental splashes or

dust particles.

Skin and Body Protection Laboratory coat

A standard laboratory coat

should be worn to protect

against minor spills and

contamination.

Respiratory Protection Not generally required

Work in a well-ventilated area.

If there is a risk of generating

dust from the solid form,

handle it within a chemical

fume hood. In case of fire, a

self-contained breathing

apparatus is necessary.[1]

First Aid Measures
In the event of exposure to Calcium Green-1 AM, immediate action is crucial. The following

table outlines the recommended first aid procedures.[1]
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

ensuring to separate the eyelids with fingers.

Seek medical advice.[1]

Skin Contact

Wash the affected area with soap and plenty of

water. If symptoms arise, seek medical advice.

[1]

Inhalation
Move the individual to fresh air. If symptoms

arise, seek medical advice.[1]

Ingestion

If the person is conscious, wash out their mouth

with water. Never give anything by mouth to an

unconscious person. Seek medical advice.

Operational Plan: Handling and Preparation of
Calcium Green-1 AM
Proper handling and preparation are critical for both safety and experimental success. Calcium

Green-1 AM is typically a solid that is dissolved in a solvent like anhydrous DMSO to create a

stock solution.

Preparation of Stock Solution
Engineering Controls: All handling of the solid form of Calcium Green-1 AM should be

conducted in a chemical fume hood to minimize the risk of inhalation.

Personal Protective Equipment: Wear the appropriate PPE as outlined in the table above,

including double gloves.

Procedure:

Allow the vial of Calcium Green-1 AM to equilibrate to room temperature before opening to

prevent moisture condensation.
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Carefully open the vial in a chemical fume hood.

Add the appropriate volume of high-quality, anhydrous DMSO to the vial to create a stock

solution, typically in the range of 2 to 5 mM.

Cap the vial tightly and vortex briefly to ensure the solid is fully dissolved.

Storage and Stability
Proper storage is essential to maintain the integrity of Calcium Green-1 AM.

Form Storage Temperature Storage Conditions

Solid -5°C to -30°C Protect from light.

Stock Solution in DMSO -20°C or -80°C

Aliquot into single-use volumes

to avoid repeated freeze-thaw

cycles. Protect from light. At

-20°C, it is stable for about one

month, and at -80°C, for up to

six months.

Disposal Plan
All waste materials contaminated with Calcium Green-1 AM must be disposed of in accordance

with local, state, and national regulations.

Waste Collection: Collect all contaminated materials, including pipette tips, tubes, and

gloves, in a designated and clearly labeled hazardous waste container.

Liquid Waste: Any excess solutions containing Calcium Green-1 AM should be collected in a

sealed, labeled hazardous waste container. Do not pour down the drain.

Disposal: Consult your institution's environmental health and safety (EHS) office for specific

procedures on the disposal of chemical waste.

Experimental Workflow
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The following diagram illustrates the standard workflow for handling Calcium Green-1 AM, from

receiving the product to its use in a cellular imaging experiment.

Preparation

Experimentation

Disposal

Receive Calcium Green-1 AM

Store at -20°C, Protect from Light

Upon Arrival

Prepare Stock Solution in Fume Hood

Prior to Use

Aliquot and Store at -20°C or -80°C

After Dissolving

Prepare Working Solution

For Experiment

Load Cells with Working Solution

Perform Cellular Imaging

Collect Contaminated Waste

Post-Experiment

Dispose According to Regulations
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Click to download full resolution via product page

Caption: Workflow for Handling Calcium Green-1 AM

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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